N-(2-amino-1-cyano-2-oxoethyl)-2,6-dimethylisonicotinamide

• Molecular Formula: C11H12N4O2
• Molecular Weight: 232.24 g/mol
• IUPAC Name: N-(2-amino-1-cyano-2-oxoethyl)-2,6-dimethylpyridine-4-carboxamide
• InChI: InChI=1S/C11H12N4O2/c1-6-3-8(4-7(2)14-6)11(17)15-9(5-12)10(13)16/h3-4,9H,1-2H3,(H2,13,16)(H,15,17)
• InChI Key: BUZXLAJXXJZUEK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=N1)C)C(=O)NC(C#N)C(=O)N

Description

N-(2-amino-1-cyano-2-oxoethyl)-2,6-dimethylisonicotinamide is a useful research compound. Its molecular formula is C11H12N4O2 and its molecular weight is 232.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-amino 2-cyano acetamide (1.4 g, 0.01473 mol, 1 eq) in pyridine (15 ml) is stirred for 1 h at room temperature, to this 2,6-dimethyl isonicotinyl chloride (2.5 g, 0.1473 mol, 1 eq) [prepared by stirring a mixture of 2,6-dimethyl isonicotinic acid (2.5 g, 0.0465 mol, 1 eq) in thionyl chloride (15 ml) at 85° C. for 2 hr, thionyl chloride was removed in vacuum under nitrogen] is added at 0° C. and the reaction mixture is stirred at room temperature for 14 h, after the completion of the reaction pyridine is removed under vacuum and the crude product is purified by column chromatography to afford (1.5 g) of the titled compound;